molecular formula C16H22N2O3 B1328821 [[2-(2-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid CAS No. 1142211-96-8

[[2-(2-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid

Cat. No. B1328821
CAS RN: 1142211-96-8
M. Wt: 290.36 g/mol
InChI Key: RHKYAWSMIVXMQP-UHFFFAOYSA-N
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Description

“[2-(2-Methylpiperidin-1-yl)-2-oxoethyl-amino]acetic acid” is a chemical compound with the molecular formula C16H22N2O3 . It is a product used for proteomics research .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 290.36 g/mol . More detailed properties like solubility, melting point, boiling point, etc., were not found in the search results.

Scientific Research Applications

Oncology: Targeting ALK in Non-Small Cell Lung Cancer (NSCLC)

This compound can be utilized in the development of inhibitors targeting the Anaplastic Lymphoma Kinase (ALK), which is a therapeutic target for treating NSCLC. ALK inhibitors, like ASP3026, have shown potent and selective inhibition, which is crucial for the treatment of EML4-ALK positive NSCLC .

Drug Design: Piperidine Derivatives in Pharmaceuticals

Piperidine derivatives play a significant role in the pharmaceutical industry. The compound , with its piperidine moiety, could be pivotal in synthesizing various derivatives that are present in more than twenty classes of pharmaceuticals, including alkaloids .

Synthetic Chemistry: Advancements in Piperidine Synthesis

The compound’s structure could provide insights into new synthetic pathways for piperidine derivatives. It can contribute to the development of cost-effective and efficient methods for synthesizing substituted piperidines, which are valuable in medicinal chemistry .

properties

IUPAC Name

2-(N-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]anilino)acetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H22N2O3/c1-13-7-5-6-10-18(13)15(19)11-17(12-16(20)21)14-8-3-2-4-9-14/h2-4,8-9,13H,5-7,10-12H2,1H3,(H,20,21)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RHKYAWSMIVXMQP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCCN1C(=O)CN(CC(=O)O)C2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H22N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701186610
Record name Glycine, N-[2-(2-methyl-1-piperidinyl)-2-oxoethyl]-N-phenyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701186610
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

290.36 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[[2-(2-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid

CAS RN

1142211-96-8
Record name Glycine, N-[2-(2-methyl-1-piperidinyl)-2-oxoethyl]-N-phenyl-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1142211-96-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Glycine, N-[2-(2-methyl-1-piperidinyl)-2-oxoethyl]-N-phenyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701186610
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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